Cas no 2228399-26-4 (3-nitro-1H-pyrazol-4-ol)

• Product Name: 3-nitro-1H-pyrazol-4-ol
• CAS No: 2228399-26-4
• MF: C₃H₃N₃O₃
• MW: 129.074219942093
• CID: 5795203
• PubChem ID: 129788426
• Update Time: 2024-01-08

3-nitro-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-nitro-1H-pyrazol-4-ol
• EN300-1773919
• 4-hydroxy-5-nitropyrazole
• 2228399-26-4

• Inchi： 1S/C3H3N3O3/c7-2-1-4-5-3(2)6(8)9/h1,7H,(H,4,5)
• InChI Key： HWAVMWCTYPWWRE-UHFFFAOYSA-N
• SMILES： OC1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 129.01744097g/mol
• Monoisotopic Mass: 129.01744097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.7Ų